5-Bromo-2-cyclobutoxypyridine

• IUPAC Name: 5-bromo-2-cyclobutyloxypyridine
• InChI: InChI=1S/C9H10BrNO/c10-7-4-5-9(11-6-7)12-8-2-1-3-8/h4-6,8H,1-3H2
• InChI Key: ZNLVTTXXVBKWTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OC2=NC=C(C=C2)Br
• Molecular Formula: C9H10BrNO
• Molecular Weight: 228.09 g/mol

Description

5-Bromo-2-cyclobutoxypyridine (5-Br-2-CBP) is a heterocyclic compound with a five-membered ring containing two nitrogen atoms and three carbon atoms. It is an important intermediate in the synthesis of pharmaceuticals and agrochemicals. 5-Br-2-CBP is also used as a catalyst in organic synthesis, as well as in the synthesis of heterocyclic compounds.

Scientific Research Applications

Synthesis and Molecular Structure

• 5-Bromo-2-cyclobutoxypyridine has been studied for its potential in the preparation of metal-complexing molecular rods. Efficient syntheses of brominated bipyridines and bipyrimidines, useful in such applications, have been developed with yields ranging from 70 to 90% (Schwab, Fleischer, & Michl, 2002).

Quantum Mechanical and Spectroscopic Studies

• Detailed quantum mechanical and spectroscopic studies on molecules like 2-Amino-3-bromo-5-nitropyridine provide insights into their electronic and vibrational characteristics, which can be related to compounds such as 5-Bromo-2-cyclobutoxypyridine. Such studies help understand molecular structures and properties relevant for various applications (Abraham, Prasana, & Muthu, 2017).

Medicinal Chemistry and Drug Synthesis

• Research into bromopyridine derivatives, like the synthesis of 5-bromopyridyl-2-magnesium chloride, opens pathways for creating functionalized pyridines. These methods have implications for the synthesis of molecules like 5-Bromo-2-cyclobutoxypyridine for potential use in drug synthesis, particularly in creating anticancer agents (Song et al., 2004).

Novel Pyridine-Based Derivatives

• The synthesis of novel pyridine derivatives through reactions like Suzuki cross-coupling, which involves brominated pyridines, provides a framework for understanding the potential applications of 5-Bromo-2-cyclobutoxypyridine in creating new compounds with varied biological activities (Ahmad et al., 2017).

Functionalization Techniques

• Studies on the chemoselective functionalization of bromo-chloro-fluoropyridines demonstrate techniques that could be applicable to 5-Bromo-2-cyclobutoxypyridine, allowing for specific modifications that could tailor its properties for desired applications (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).